Cas no 5545-25-5 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-)

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)- structure
5545-25-5 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-
CAS No:5545-25-5
MF:C20H22N4OS
MW:366.479882717133
CID:382910
PubChem ID:5239266
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-
    • acetamide, N-(4-ethylphenyl)-2-[[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
    • N-(4-ethylphenyl)-2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
    • 5545-25-5
    • AN-988/41909498
    • DTXSID70412419
    • N-(4-ethylphenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
    • AKOS003672749
    • Inchi: 1S/C20H22N4OS/c1-4-15-8-10-17(11-9-15)21-18(25)13-26-20-23-22-19(24(20)3)16-7-5-6-14(2)12-16/h5-12H,4,13H2,1-3H3,(H,21,25)
    • InChI Key: MRWKIOBHPNGVOK-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1)CC)=O)C1=NN=C(C2C=CC=C(C)C=2)N1C

Computed Properties

  • Exact Mass: 366.15166
  • Monoisotopic Mass: 366.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.1A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.2
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.633
  • PSA: 59.81
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